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Compound Name: 2-Bromo-4-methoxyaniline

Cat. No.: B1279053 Get Quote

An In-Depth Technical Guide to 2-Bromo-4-methoxyaniline: Synthesis, Properties, and

Applications

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 2-Bromo-4-methoxyaniline (CAS

No: 32338-02-6), a pivotal intermediate in modern organic synthesis. Designed for researchers,

chemists, and professionals in drug development, this document delves into the compound's

core properties, synthesis protocols, reactivity, and critical applications, with a focus on the

underlying scientific principles that govern its utility.

Introduction and Strategic Importance
2-Bromo-4-methoxyaniline, also known as 4-Amino-3-bromoanisole or 2-Bromo-p-anisidine,

is a substituted aniline derivative whose strategic importance is derived from its unique

trifunctional structure.[1] The presence of an amine (-NH₂), a bromo (-Br), and a methoxy (-

OCH₃) group on a benzene ring provides a versatile scaffold for constructing complex

molecular architectures. This unique arrangement of functional groups allows for selective and

orthogonal chemical transformations, making it a highly sought-after building block in the

synthesis of pharmaceuticals, agrochemicals, and fine chemicals. Its CAS number is 32338-02-

6.[1][2][3]

The bromine atom serves as an excellent leaving group and a handle for palladium-catalyzed

cross-coupling reactions, while the nucleophilic amine and the electron-donating methoxy

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1279053?utm_src=pdf-interest
https://www.benchchem.com/product/b1279053?utm_src=pdf-body
https://www.benchchem.com/product/b1279053?utm_src=pdf-body
https://www.benchchem.com/product/b1279053?utm_src=pdf-body
https://store.apolloscientific.co.uk/product/2-bromo-4-methoxyaniline
https://store.apolloscientific.co.uk/product/2-bromo-4-methoxyaniline
https://www.alfa-chemistry.com/product/2-bromo-4-methoxyaniline-cas-32338-02-6-291493.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-methoxyaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


group modulate the reactivity of the aromatic ring. This guide will explore the causality behind

its synthetic utility and provide practical, field-proven insights into its handling and application.

Physicochemical and Structural Properties
Understanding the fundamental properties of 2-Bromo-4-methoxyaniline is crucial for its

effective use in a laboratory or industrial setting. The compound typically appears as a brown-

yellow powder or solid.

Data Summary Table
Property Value Source(s)

CAS Number 32338-02-6 [1][2][3]

Molecular Formula C₇H₈BrNO [2][3]

Molecular Weight 202.05 g/mol [2][3]

Appearance Brown-yellow powder/solid

Boiling Point 265.1 ± 20.0 °C at 760 mmHg

Melting Point 64 °C [4]

Density 1.5 ± 0.1 g/cm³

Purity Typically ≥96-98% [1]

Molecular Structure and Reactivity Analysis
The reactivity of 2-Bromo-4-methoxyaniline is dictated by the interplay of its three key

functional groups. The electron-donating methoxy and amino groups activate the aromatic ring

towards electrophilic substitution, while also directing incoming electrophiles. The bromine

atom, positioned ortho to the amine and meta to the methoxy group, is the primary site for

cross-coupling reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1279053?utm_src=pdf-body
https://store.apolloscientific.co.uk/product/2-bromo-4-methoxyaniline
https://www.alfa-chemistry.com/product/2-bromo-4-methoxyaniline-cas-32338-02-6-291493.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-methoxyaniline
https://www.alfa-chemistry.com/product/2-bromo-4-methoxyaniline-cas-32338-02-6-291493.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-methoxyaniline
https://www.alfa-chemistry.com/product/2-bromo-4-methoxyaniline-cas-32338-02-6-291493.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-methoxyaniline
https://store.apolloscientific.co.uk/storage/msds/OR61502_msds.pdf
https://store.apolloscientific.co.uk/product/2-bromo-4-methoxyaniline
https://www.benchchem.com/product/b1279053?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 4-Methoxyaniline
in DCM

Cool to 0-5°C
(Ice Bath)

Slowly Add
N-Bromosuccinimide (NBS)

Reaction Monitoring
(TLC)

Aqueous Work-up
& Extraction

Purification by
Recrystallization

Product: 2-Bromo-4-methoxyaniline

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Suzuki-Miyaura Coupling Buchwald-Hartwig Amination

2-Bromo-4-methoxyaniline

Pd Catalyst
+ Base

R-B(OH)₂
(Boronic Acid)

C-C Bond Formation
(Biaryl Product)

2-Bromo-4-methoxyaniline

Pd Catalyst
+ Base

R₂-NH
(Amine)

C-N Bond Formation
(Aryl Amine Product)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1279053?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

